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2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0922721
InChI: InChI=1S/C19H21N5O2S/c1-13-8-9-14(2)16(10-13)21-18(25)12-27-19-23-22-17(24(19)20)11-26-15-6-4-3-5-7-15/h3-10H,11-12,20H2,1-2H3,(H,21,25)
SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2N)COC3=CC=CC=C3
Molecular Formula: C19H21N5O2S
Molecular Weight: 383.5 g/mol

2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide

CAS No.:

Cat. No.: VC0922721

Molecular Formula: C19H21N5O2S

Molecular Weight: 383.5 g/mol

* For research use only. Not for human or veterinary use.

2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide -

Specification

Molecular Formula C19H21N5O2S
Molecular Weight 383.5 g/mol
IUPAC Name 2-[[4-amino-5-(phenoxymethyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,5-dimethylphenyl)acetamide
Standard InChI InChI=1S/C19H21N5O2S/c1-13-8-9-14(2)16(10-13)21-18(25)12-27-19-23-22-17(24(19)20)11-26-15-6-4-3-5-7-15/h3-10H,11-12,20H2,1-2H3,(H,21,25)
Standard InChI Key SMGZMMJOJKSPGF-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2N)COC3=CC=CC=C3
Canonical SMILES CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2N)COC3=CC=CC=C3

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